4-Fluoro-N,N-dimethyl-3-nitroaniline

• IUPAC Name: 4-fluoro-N,N-dimethyl-3-nitroaniline
• InChI: InChI=1S/C8H9FN2O2/c1-10(2)6-3-4-7(9)8(5-6)11(12)13/h3-5H,1-2H3
• InChI Key: OMHCRMSZWANSHP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=C(C=C1)F)[N+](=O)[O-]
• Molecular Formula: C8H9FN2O2
• Molecular Weight: 184.17 g/mol

Description

4-Fluoro-N,N-dimethyl-3-nitroaniline is an important raw material and intermediate used in Organic Synthesis, Pharmaceuticals, Agrochemicals. It is also used in the preparation of commercial hair dyes. The compound has a molecular weight of 184.17.

Synthesis Analysis

The synthesis of 4-Fluoro-N,N-dimethyl-3-nitroaniline involves the use of potassium carbonate in N,N-dimethylformamide. The reaction mixture is stirred at 80°C for 10 hours. The organic layer is then dried over by MgSO4 and concentrated in vacuo to give the product.

Molecular Structure Analysis

The molecular formula of 4-Fluoro-N,N-dimethyl-3-nitroaniline is C8H9FN2O2. The InChI key is OMHCRMSZWANSHP-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

4-Fluoro-N,N-dimethyl-3-nitroaniline is a solid or liquid at room temperature. The compound has a molecular weight of 184.17.

Scientific Research Applications

Dye Intermediate

4-Fluoro-3-nitroaniline, including its N-substituted derivatives like 4-Fluoro-N,N-dimethyl-3-nitroaniline, has gained significance in the USA as a novel intermediate for dyes. It is also being explored for potential uses in pharmaceuticals and insecticides (Bil, 2007).

Functionalization of Silica Particles

This compound has been used in studies involving the nucleophilic aromatic substitution reactions of fluoronitro-substituted aromatic compounds. These studies aim to equip silica particles with primary amino and several chromophoric groups (Roth et al., 2006).

Complexes with Metals

Research on complexes of copper(II), nickel(II), and cobalt(II) with 4-fluoro,3-nitroaniline, and related compounds has been conducted. These complexes have been described and analyzed for their infrared, electronic spectra, and magnetic moments (Devoto et al., 1982).

Piezoelectric and Fluorescent Properties

Studies have shown that N,N-dimethyl-4-nitroaniline is a piezoelectric organic superplastic and superelastic charge transfer molecular crystal. It has been used in the fabrication of poly-L-lactic acid polymer microfibers for exploring piezoelectric and optical properties, showing promise for applications in energy harvesting and as solid-state blue emitters (Baptista et al., 2022).

Inhibitory Activities on Enzymes

A study synthesized N-benzylidene-4-fluoroaniline derivatives and tested them for their inhibitory effects on carbonic anhydrase isoenzymes. These compounds showed strong inhibitory effects, suggesting potential for therapeutic applications (Çelik & Babagil, 2019).

pH Sensors

4-Fluoro-3-nitroaniline derivatives have been used in the creation of water-soluble UV-Vis-sensitive pH sensors. These studies demonstrate the potential for using these compounds in various analytical applications (Roth et al., 2006).

Structural Analysis and Non-Linear Optical Materials

Research on the molecular and crystal structure of N,N-dimethyl-4-nitroaniline derivatives has been conducted to explore their potential as model compounds for non-linear optical organic materials (Borbulevych et al., 2002).

Safety and Hazards

4-Fluoro-N,N-dimethyl-3-nitroaniline is harmful if swallowed, in contact with skin, or if inhaled. It may cause damage to organs through prolonged or repeated exposure. The compound is classified as Acute Tox. 4 Oral, Aquatic Chronic 2.